Cas no 866844-72-6 (N-2-({3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide)

• Product Name: N-2-({3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide
• CAS No: 866844-72-6
• MF: C₂₀H₁₇F₃N₆O
• MW: 414.383793592453
• CID: 6477137
• Update Time: 2025-10-28

N-2-({3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-({3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide
• Acetamide, N-[2-[[3-[3-(trifluoromethyl)phenyl][1,2,3]triazolo[1,5-a]quinazolin-5-yl]amino]ethyl]-

• Inchi： 1S/C20H17F3N6O/c1-12(30)24-9-10-25-18-15-7-2-3-8-16(15)29-19(26-18)17(27-28-29)13-5-4-6-14(11-13)20(21,22)23/h2-8,11H,9-10H2,1H3,(H,24,30)(H,25,26)
• InChI Key： TYBSUXCESOMMCW-UHFFFAOYSA-N
• SMILES： C(NCCNC1C2=C(N3N=NC(C4=CC=CC(C(F)(F)F)=C4)=C3N=1)C=CC=C2)(=O)C

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 15.87±0.46(Predicted)

Additional information on N-2-({3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide

Recent Advances in the Study of N-2-({3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide (CAS: 866844-72-6)

The compound N-2-({3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide (CAS: 866844-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in cancer progression. The trifluoromethyl group and the triazoloquinazoline core are critical for its binding affinity and selectivity. Structural-activity relationship (SAR) studies have demonstrated that modifications to the acetamide moiety can significantly influence its pharmacokinetic properties, including solubility and metabolic stability.

In vitro and in vivo experiments have shown promising results, with the compound exhibiting high efficacy against a range of cancer cell lines, including those resistant to conventional therapies. Notably, its ability to penetrate the blood-brain barrier (BBB) makes it a candidate for treating central nervous system (CNS) malignancies. However, further optimization is required to address issues related to off-target effects and toxicity.

Recent publications have also explored the compound's potential in combination therapies. Synergistic effects have been observed when used alongside immunotherapeutic agents, suggesting a multi-modal approach could enhance its clinical utility. Additionally, advances in computational modeling have enabled more precise predictions of its interaction with target proteins, facilitating the design of next-generation derivatives.

Despite these advancements, challenges remain in scaling up synthesis and ensuring reproducibility. Current efforts are focused on developing more efficient synthetic routes and improving formulation strategies to enhance bioavailability. Collaborative research initiatives are underway to accelerate its transition from preclinical to clinical stages.

In conclusion, N-2-({3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide represents a promising scaffold for drug development. Continued research is essential to fully elucidate its therapeutic potential and address existing limitations. This briefing underscores the importance of interdisciplinary collaboration in advancing this compound toward clinical applications.